Cas no 340169-26-8 (Ethanone, 1-cyclopropyl-2-(phenylthio)-)

• Product Name: Ethanone, 1-cyclopropyl-2-(phenylthio)-
• CAS No: 340169-26-8
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• CID: 5224279
• Update Time: 2025-05-20

Ethanone, 1-cyclopropyl-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-cyclopropyl-2-(phenylthio)-

• Inchi： 1S/C11H12OS/c12-11(9-6-7-9)8-13-10-4-2-1-3-5-10/h1-5,9H,6-8H2
• InChI Key： WOYOLJVPDYRLNZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1CC1)CSC1=CC=CC=C1

Additional information on Ethanone, 1-cyclopropyl-2-(phenylthio)-

Ethanone, 1-cyclopropyl-2-(phenylthio) (CAS No. 340169-26-8): A Comprehensive Overview

Ethanone, 1-cyclopropyl-2-(phenylthio), also known by its CAS registry number 340169-26-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group with a phenylthio substituent attached to a ketone backbone. The combination of these groups imparts distinctive chemical properties and potential biological activities that make it an interesting subject for research and development.

The cyclopropyl group in Ethanone, 1-cyclopropyl-2-(phenylthio), contributes to the compound's rigidity and strain energy, which can influence its reactivity and interactions with biological systems. The phenylthio substituent adds aromaticity and sulfur-based functionalities, potentially enhancing the compound's solubility and bioavailability. Together, these features position Ethanone, 1-cyclopropyl-2-(phenylthio) as a promising candidate for various applications in drug discovery and materials science.

Recent studies have explored the synthesis of Ethanone, 1-cyclopropyl-2-(phenylthio), employing innovative methodologies that optimize yield and purity. Researchers have utilized catalytic cross-coupling reactions and directed metallation strategies to construct the molecule efficiently. These advancements not only enhance the scalability of production but also pave the way for further structural modifications to explore its potential as a therapeutic agent.

In terms of biological activity, Ethanone, 1-cyclopropyl-2-(phenylthio) has shown promise in preclinical models as a modulator of key cellular pathways. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, the compound has exhibited anti-inflammatory properties in vitro, highlighting its versatility in addressing multiple disease states.

The chemical stability of Ethanone, 1-cyclopropyl-2-(phenylthio) is another critical aspect that has been extensively investigated. Research indicates that the compound maintains stability under various storage conditions, ensuring its suitability for long-term use in research and development settings. Furthermore, its resistance to photodegradation underscores its potential for applications requiring prolonged exposure to light.

From an environmental perspective, the ecotoxicological profile of Ethanone, 1-cyclopropyl-2-(phenylthio) has been evaluated to assess its impact on aquatic ecosystems. Studies reveal that the compound exhibits low toxicity to aquatic organisms at concentrations relevant to industrial discharges, aligning with regulatory standards for chemical safety.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of Ethanone, 1-cyclopropyl-2-(phenylthio) to enhance its efficacy as a drug candidate. Investigators are exploring novel delivery systems and prodrug strategies to improve absorption and reduce systemic toxicity. These efforts are expected to unlock new therapeutic opportunities for this versatile compound.

In conclusion, Ethanone, 1-cyclopropyl-2-(phenylthio) (CAS No. 340169-26-8) represents a compelling addition to the arsenal of advanced chemical compounds with diverse applications across multiple disciplines. Its unique structure, coupled with emerging insights into its biological and chemical properties, positions it as a key player in future innovations within the realms of medicine and materials science.